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Compound of Interest

4-
Compound Name:
Hydroxymethylbenzocyclobutene

Cat. No.: B1342611

This guide provides immediate, essential safety and logistical information for handling 4-
Hydroxymethylbenzocyclobutene in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe handling from receipt to

disposal.
Chemical Identifier and Properties
Property Value
Product Name 4-Hydroxymethylbenzocyclobutene
bicyclo[4.2.0]octa-1,3,5-trien-3-ylmethanol, 4-
Synonyms
HMBCB
CAS Number 53076-11-2
Molecular Formula C9H100
Molecular Weight 134.18 g/mol

Hazard Identification and Personal Protective Equipment
(PPE)

The substance is known to cause skin and serious eye irritation, and may cause respiratory
irritation.[1][2] Proper PPE is critical to prevent exposure.
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Task | Compound
Form

PPE Type

Specification

Purpose

Handling Solids (e.g.,
weighing)

Hand Protection

Nitrile Gloves (Double
Gloving

Recommended)

Prevents dermal

contact with powder.

[3]

Eye Protection

Safety Goggles

Protects eyes from

airborne particulates.

[3]

Body Protection

Professional Lab Coat
(fully buttoned)

Protects skin and
clothing from

contamination.[3]

Respiratory Protection

N95 Respirator or use
of Chemical Fume
Hood

Minimizes inhalation
of fine powder. A fume
hood is the preferred

engineering control.[3]

Handling Solutions

(e.g., preparing
dilutions)

Hand Protection

Nitrile Gloves

Prevents dermal
contact with the

solution.[3]

Eye Protection

Safety Glasses with
Side Shields

(Minimum)

Protects eyes from

accidental splashes.

[3]

Body Protection

Professional Lab Coat
(fully buttoned)

Protects skin and
clothing from

splashes.[3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow minimizes exposure risk.[3] All handling of solid

material should be performed within a certified chemical fume hood to control airborne

particulates.[3]

1. Preparation:
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Designate a work area, preferably within a chemical fume hood.[3]
Cover the work surface with absorbent, disposable bench paper.[3]
Ensure an eyewash station and safety shower are close to the workstation.[4][5]
. PPE Donning:
Before handling the compound, put on all required PPE as specified in the table above.[3]
Inspect gloves for tears or defects before use.[3]
. Weighing (Solids):

Perform all weighing of the powdered compound inside a chemical fume hood or a ventilated
balance enclosure.[3]

Use a micro-spatula to carefully transfer the powder, avoiding any actions that could create
dust.[3]

Tare the weigh boat or vessel before adding the compound.[3]
Immediately close the primary container after dispensing.[3]
. Dissolution:

Add the solvent to the vessel containing the weighed solid in a controlled manner to avoid
splashing.

If necessary, sonicate or gently agitate the mixture to ensure complete dissolution.
. Storage:

Store in a well-ventilated place.[1][2][6]

Keep the container tightly closed.[1][2][6]

Store locked up.[1][2][6]
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» Store in a cool, dry place away from incompatible substances such as strong oxidizing
agents.[1]

Emergency and First Aid Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give
Inhalation artificial respiration and consult a doctor

immediately.[6] Get medical help if you feel

unwell.[6]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water.[6] If skin

irritation occurs, get medical help.[1][2][6]

Rinse with pure water for at least 15 minutes
and consult a doctor.[6] Remove contact lenses

Eye Contact if present and easy to do. Continue rinsing.[1][2]
If eye irritation persists, get medical
advice/attention.[1][2]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[6]

Accidental Release and Disposal Plan
Spill Response:

Avoid dust formation and breathing vapors, mist, or gas.[6]

Ensure adequate ventilation and remove all sources of ignition.[6]

Evacuate personnel to safe areas.[6]

Use personal protective equipment, including chemical-impermeable gloves.[6]
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o Collect the spillage using spark-proof tools and place it in a suitable, closed container for
disposal.[6]

o Prevent further leakage or spillage if it is safe to do so, and do not let the chemical enter
drains.[6]

Disposal:

o Dispose of contents/container to an appropriate treatment and disposal facility in accordance
with applicable local, state, and federal regulations.[1][2][6]

o Contaminated packaging should be disposed of in the same manner as the product itself.

Visual Workflow for Safe Handling
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Workflow for Safe Handling of 4-Hydroxymethylbenzocyclobutene

1. Preparation

Designate Work Area
(Fume Hood)

Cover Surface with
Absorbent Paper

Verify Eyewash &
Safety Shower Access

2. PPE Donning
Y

Don Appropriate PPE:
- Double Nitrile Gloves
- Safety Goggles
- Lab Coat
- N95 Respirator

3. Handling *in Fume Hood)

Weigh Solid Compound

l

Prepare Solution

4, Stgrage

Store in Tightly Closed
Container in a Cool,
Dry, Ventilated Area

5. Cleanupv& Disposal

Decontaminate Work Area

:

Dispose of Waste per
Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Hydroxymethylbenzocyclobutene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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